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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193

Essential Safety and Logistical Information for the Responsible Disposal of 1-Bromopyrene

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. 1-Bromopyrene, a halogenated polycyclic aromatic hydrocarbon (PAH), requires
careful management due to its potential hazards. This document provides a comprehensive,
step-by-step guide to its proper disposal, ensuring the safety of laboratory personnel and
compliance with regulations.

Immediate Safety and Handling Precautions

Before handling 1-Bromopyrene, it is imperative to consult the Safety Data Sheet (SDS). Key
safety precautions include wearing appropriate personal protective equipment (PPE), such as
chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a laboratory coat.
[1] All handling of solid 1-Bromopyrene and its solutions should be conducted in a well-
ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.[1]

Quantitative Data Summary

The following table summarizes key identifiers and hazard information for 1-Bromopyrene.
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Identifier Value

CAS Number 1714-29-0

Molecular Formula CieHoBr

Molecular Weight 281.15 g/mol

Hazard Pictogram GHSO07 (Exclamation mark)

H315 (Causes skin irritation), H319 (Causes
Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)

Step-by-Step Disposal Protocol

The primary method for the proper disposal of 1-Bromopyrene is through a licensed
professional waste disposal service, with the recommended ultimate disposal method being
incineration in a chemical incinerator equipped with an afterburner and scrubber.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is crucial for safety and cost-effective disposal.
e Solid Waste:

o Collect unused or contaminated solid 1-Bromopyrene in a dedicated, clearly labeled
hazardous waste container.[1]

o This includes any grossly contaminated items such as weighing paper, gloves, or
absorbent pads used for spills.

e Liquid Waste:

o Solutions containing 1-Bromopyrene should be collected in a separate, labeled
hazardous waste container designated for halogenated organic solvents.[1][2]

o Crucially, do not mix halogenated waste with non-halogenated organic waste.[2] This
separation is vital as co-mingling can complicate the disposal process and increase costs.
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o Empty Containers:

o Original containers of 1-Bromopyrene must be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol).[1]

o The rinsate must be collected and disposed of as halogenated liquid hazardous waste.[1]
After triple-rinsing, the container can often be disposed of as regular trash, but institutional
policies should be confirmed.[3]

Step 2: Container Management

Proper container selection and labeling are regulatory requirements and essential for safety.
o Container Selection:

o Use only compatible, leak-proof containers for waste collection. Glass or high-density
polyethylene (HDPE) containers are generally suitable.[4]

o Ensure the container has a secure, tight-fitting lid to prevent leaks and the escape of
vapors.[5]

e Labeling:
o Affix a hazardous waste tag to the container before adding any waste.[2]

o The label must include:

The words "Hazardous Waste".[3]

The full chemical name: "1-Bromopyrene". Do not use abbreviations or chemical

formulas.[5]

For mixtures, list all chemical constituents and their approximate percentages.

The associated hazards (e.g., "Irritant™).

o Keep the waste container closed at all times, except when actively adding waste.[5]
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Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories must have a designated area for the temporary storage of hazardous waste.
» Store the waste container in a designated Satellite Accumulation Area (SAA).

e The SAA should be in a well-ventilated area, away from sources of ignition, and not in a
location that would impede emergency egress.[2]

« Itis best practice to use secondary containment, such as a large, chemically resistant tub, to
contain any potential leaks or spills.[2]

Step 4: Arranging for Disposal

e Once the waste container is nearly full (approximately 90%), or if the waste has been stored
for a period approaching your institution's limit (often 90 days), arrange for a pickup from
your institution's Environmental Health and Safety (EHS) department or their designated
hazardous waste contractor.

» Follow your institution's specific procedures for requesting a waste pickup, which may
involve an online form or a phone call.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Bromopyrene
waste from a laboratory setting.
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Diagram of 1-Bromopyrene Disposal Workflow
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Caption: Workflow for the proper disposal of 1-Bromopyrene waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 1-Bromopyrene, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene plan and waste
disposal guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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